N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclopentanecarboxamide

• IUPAC Name: N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C14H16FN5O/c15-11-5-7-12(8-6-11)20-13(17-18-19-20)9-16-14(21)10-3-1-2-4-10/h5-8,10H,1-4,9H2,(H,16,21)
• InChI Key: SEEDCSKCNPWFTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C14H16FN5O
• Molecular Weight: 289.31 g/mol

Description

N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}cyclopentanecarboxamide, commonly referred to as ‘4FT’, is an organic compound belonging to the family of cyclic compounds known as tetrazoles. It is an important building block for organic synthesis, due to its unique reactivity and versatility. 4FT has been extensively studied by scientists and is used in a wide range of scientific research applications, including drug design and development, biochemistry and physiology studies, and laboratory experiments.

Mechanism of Action

The mechanism of action of 4FT is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. It is also believed that 4FT can interact with other molecules, such as proteins, to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4FT are not yet fully understood. However, it is believed that the compound can act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. It is also believed that 4FT can interact with other molecules, such as proteins, to modulate their activity.

Advantages and Limitations for Lab Experiments

The advantages of using 4FT in laboratory experiments include its relatively low cost and its availability in a variety of forms. The compound is also relatively stable and can be used in a variety of reactions. However, the compound can be toxic if used in excess and can produce hazardous byproducts if not handled properly.

Future Directions

Future research into the use of 4FT in scientific research applications could focus on its potential use as an inhibitor of enzymes involved in drug metabolism. Additionally, further research into its biochemical and physiological effects could be conducted, to better understand its mechanism of action. Further research into its potential toxicity and hazardous byproducts could also be conducted, to ensure that it can be safely used in laboratory experiments. Finally, further research into its potential uses in drug design and development could be conducted, to identify novel compounds with potential therapeutic effects.

Synthesis Methods

4FT can be synthesized through several different routes. The most common method is the reaction of 1-fluoro-4-nitrobenzene with sodium azide in the presence of a base, such as potassium carbonate. This reaction yields a 1-fluoro-4-azidobenzene intermediate, which can then be reduced to 4FT using a reducing agent such as sodium borohydride. Other methods of synthesis include the reaction of 1-fluoro-4-nitrobenzene with sodium sulfide in the presence of a base, and the reaction of 1-fluoro-4-nitrobenzene with potassium thiocyanate in the presence of a base.

Scientific Research Applications

4FT has a wide range of scientific research applications, including drug design and development, biochemistry and physiology studies, and laboratory experiments. In drug design and development, 4FT can be used to synthesize novel compounds that can be tested for potential therapeutic effects. In biochemistry and physiology, 4FT can be used to synthesize compounds that can be used to study the structure and function of proteins and enzymes. In laboratory experiments, 4FT can be used to synthesize compounds that can be used to study the structure and function of various molecules.